Methyl 3-[(3,4-dichlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate

• IUPAC Name: methyl 3-[(3,4-dichlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C16H11Cl2NO3S/c1-21-16(20)14-13(10-3-2-6-19-15(10)23-14)22-8-9-4-5-11(17)12(18)7-9/h2-7H,8H2,1H3
• InChI Key: GMAZGVKVIVXXMI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(S1)N=CC=C2)OCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H11Cl2NO3S
• DSSTOX Substance ID: DTXSID701146559
• Molecular Weight: 368.2 g/mol
• CAS RN: 338419-32-2

Description

“Methyl 3-[(3,4-dichlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate” is a chemical compound. It is a derivative of thieno[3,4-b]thiophene, which is widely utilized as a chemical building block for the assembly of structurally diverse 3-substituted thieno[3,4-b]thiophene derivatives.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 333.79. It is a solid at room temperature.

Scientific Research Applications

Novel Synthesis Methods and Pharmaceutical Applications

• Novel Synthesis of Proton Pump Inhibitors: A review focused on novel synthesis methods for omeprazole, a proton pump inhibitor, outlines the process from methoxy thiobenzimidazole to ester formation and subsequent coupling with Grignard reagent, which might share similarities in synthetic routes or methodologies applied to Methyl 3-[(3,4-dichlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate (Saini, Majee, Chakraborthy, & Salahuddin, 2019).
• Synthesis of Antiplatelet Drugs: Developments in synthesizing (S)-clopidogrel, an antiplatelet and antithrombotic drug, provide insights into facile synthetic approaches that might be applicable or parallel the research on Methyl 3-[(3,4-dichlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate due to structural or functional similarities in the compounds (Saeed et al., 2017).

Environmental Impact and Wastewater Treatment

• Pesticide Industry Wastewater: Research into treatment options for reclaiming wastewater from the pesticide industry, which may include compounds similar in structure or function to Methyl 3-[(3,4-dichlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate, highlights biological processes and granular activated carbon for removing toxic pollutants, potentially offering insights into environmental management strategies for related compounds (Goodwin, Carra, Campo, & Soares, 2018).

Biopolymer Applications

• Xylan Derivatives for Drug Delivery: The chemical modification of xylan into biopolymer ethers and esters, exploring functional groups and substitution patterns, may share conceptual relevance with the modification or application potential of Methyl 3-[(3,4-dichlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate in creating novel materials or drug delivery mechanisms (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014).